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  4. Ethyl 2,4-dimethyl-5-[2-[(12-oxo-11-phenyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]-1H-pyrrole-3-carboxylate
Ethyl 2,4-dimethyl-5-[2-[(12-oxo-11-phenyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]-1H-pyrrole-3-carboxylate Ethyl 2,4-dimethyl-5-[2-[(12-oxo-11-phenyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]-1H-pyrrole-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 315691-96-4
VCID: VC0381035
InChI: InChI=1S/C26H25N3O4S2/c1-4-33-25(32)20-14(2)22(27-15(20)3)18(30)13-34-26-28-23-21(17-11-8-12-19(17)35-23)24(31)29(26)16-9-6-5-7-10-16/h5-7,9-10,27H,4,8,11-13H2,1-3H3
SMILES: CCOC(=O)C1=C(NC(=C1C)C(=O)CSC2=NC3=C(C4=C(S3)CCC4)C(=O)N2C5=CC=CC=C5)C
Molecular Formula: C26H25N3O4S2
Molecular Weight: 507.6g/mol

Ethyl 2,4-dimethyl-5-[2-[(12-oxo-11-phenyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]-1H-pyrrole-3-carboxylate

CAS No.: 315691-96-4

Main Products

VCID: VC0381035

Molecular Formula: C26H25N3O4S2

Molecular Weight: 507.6g/mol

Ethyl 2,4-dimethyl-5-[2-[(12-oxo-11-phenyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]-1H-pyrrole-3-carboxylate - 315691-96-4

CAS No. 315691-96-4
Product Name Ethyl 2,4-dimethyl-5-[2-[(12-oxo-11-phenyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]-1H-pyrrole-3-carboxylate
Molecular Formula C26H25N3O4S2
Molecular Weight 507.6g/mol
IUPAC Name ethyl 2,4-dimethyl-5-[2-[(12-oxo-11-phenyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]-1H-pyrrole-3-carboxylate
Standard InChI InChI=1S/C26H25N3O4S2/c1-4-33-25(32)20-14(2)22(27-15(20)3)18(30)13-34-26-28-23-21(17-11-8-12-19(17)35-23)24(31)29(26)16-9-6-5-7-10-16/h5-7,9-10,27H,4,8,11-13H2,1-3H3
Standard InChIKey UIRJOWKAYQFSER-UHFFFAOYSA-N
SMILES CCOC(=O)C1=C(NC(=C1C)C(=O)CSC2=NC3=C(C4=C(S3)CCC4)C(=O)N2C5=CC=CC=C5)C
Canonical SMILES CCOC(=O)C1=C(NC(=C1C)C(=O)CSC2=NC3=C(C4=C(S3)CCC4)C(=O)N2C5=CC=CC=C5)C
PubChem Compound 1036629
Last Modified Nov 11 2021
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